Cas no 36068-71-0 ((2-methyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolin-11-yl)(morpholin-4-yl)methanone)

• Product name: (2-methyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolin-11-yl)(morpholin-4-yl)methanone
• CAS No: 36068-71-0
• MF: C₂₀H₂₄N₂O₂
• MW: 324.41676
• CID: 1478012
• PubChem ID: 215689

(2-methyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolin-11-yl)(morpholin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-methyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolin-11-yl)(morpholin-4-yl)methanone
• (2-methyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinolin-11-yl)-morpholin-4-ylmethanone
• DTXSID60189648
• Morpholine, 4-((7,8,9,10-tetrahydro-2-methyl-6H-cyclohepta(b)quinolin-11-yl)carbonyl)-
• 36068-71-0
• 4-((7,8,9,10-Tetrahydro-2-methyl-6H-cyclohepta(b)quinolin-11-yl)carbonyl)morpholine

• Inchi： InChI=1S/C20H24N2O2/c1-14-7-8-18-16(13-14)19(20(23)22-9-11-24-12-10-22)15-5-3-2-4-6-17(15)21-18/h7-8,13H,2-6,9-12H2,1H3
• InChI Key： LXIVDKCWMUPUHD-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N=C3CCCCCC3=C2C(=O)N4CCOCC4

Computed Properties

• Exact Mass: 324.18392
• Monoisotopic Mass: 324.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.185
• Boiling Point: 563.6°C at 760 mmHg
• Flash Point: 294.6°C
• Refractive Index: 1.614
• PSA: 42.43